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CAS No.: 1422-07-7
Cat. No.: B073730
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Introduction

Codeine, an opiate and prodrug of morphine, is a widely used analgesic, antitussive, and
antidiarrheal agent.[1][2] It is most commonly available as a salt, with codeine hydrochloride
being a prevalent form. This technical guide provides a comprehensive overview of the core
physicochemical properties of Codeine Hydrochloride Dihydrate (C1sH22CINO3:2H20), a
critical aspect for its formulation, development, and quality control.

Chemical and Physical Properties

A summary of the key physicochemical data for codeine hydrochloride dihydrate is presented
in the tables below. This information is essential for understanding the behavior of the molecule
in various pharmaceutical and biological systems.

Table 1: General and Structural Information
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Property Value Source

(4R,4aR,7S,7aR,12bS)-9-
methoxy-3-methyl-
) 2,4,4a,7,7a,13-hexahydro-1H-
Chemical Name [31[4]1[5]
4,12-methanobenzofuro[3,2-
elisoquinolin-7-

ol;dihydrate;hydrochloride

Molecular Formula C18H26CINOs [31[41[6]
Molecular Weight 371.9 g/mol [31[4]
CAS Number 5916-29-0 [3]1[5]

Colorless to white crystalline
Appearance ] ) PubChem
solid or white powder.[7]

The single crystal structure of
Crystal Structure codeine HCI dihydrate has [81[9][10]
been reported.[8][9][10]

Table 2: Solubility and Dissociation

Property Value Source
Solubility

Water Freely soluble.[11] [11]
Boiling Water [Sllizg;;htly soluble (for free base). (12]

Freely soluble (for
Ethanol [11]
monohydrate).[11]

Chloroform Soluble (for free base).[12] [12]
Diethyl Ether Insoluble (for free base).[12] [12]
pKa 8.21 (for codeine) [7]

© 2026 BenchChem. All rights reserved. 2/10 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/44146477
https://pubchem.ncbi.nlm.nih.gov/compound/Codeine_-hydrochloride-_dihydrate
https://www.lgcstandards.com/GW/en/Codeine-hydrochloride-dihydrate-CRS-narc/p/EPY0001974
https://pubchem.ncbi.nlm.nih.gov/compound/44146477
https://pubchem.ncbi.nlm.nih.gov/compound/Codeine_-hydrochloride-_dihydrate
https://webbook.nist.gov/cgi/cbook.cgi?ID=B6005009&Mask=80
https://pubchem.ncbi.nlm.nih.gov/compound/44146477
https://pubchem.ncbi.nlm.nih.gov/compound/Codeine_-hydrochloride-_dihydrate
https://pubchem.ncbi.nlm.nih.gov/compound/44146477
https://www.lgcstandards.com/GW/en/Codeine-hydrochloride-dihydrate-CRS-narc/p/EPY0001974
https://pubchem.ncbi.nlm.nih.gov/compound/Codeine
https://pmc.ncbi.nlm.nih.gov/articles/PMC4685752/
https://www.researchgate.net/figure/Molecular-structures-of-morphine-codeine-ethylmorphine-dionine-and-their-HCl-salts_fig1_264053816
https://pubs.acs.org/doi/10.1021/mp500334z
https://pmc.ncbi.nlm.nih.gov/articles/PMC4685752/
https://www.researchgate.net/figure/Molecular-structures-of-morphine-codeine-ethylmorphine-dionine-and-their-HCl-salts_fig1_264053816
https://pubs.acs.org/doi/10.1021/mp500334z
https://encyclopedia.pub/entry/7918
https://encyclopedia.pub/entry/7918
https://crimelab.phoenix.gov/QTDocuments/1535.PDF
https://crimelab.phoenix.gov/QTDocuments/1535.PDF
https://encyclopedia.pub/entry/7918
https://encyclopedia.pub/entry/7918
https://crimelab.phoenix.gov/QTDocuments/1535.PDF
https://crimelab.phoenix.gov/QTDocuments/1535.PDF
https://crimelab.phoenix.gov/QTDocuments/1535.PDF
https://crimelab.phoenix.gov/QTDocuments/1535.PDF
https://pubchem.ncbi.nlm.nih.gov/compound/Codeine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073730?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

ble 3: Thermal and : :

Property Value Source

Approximately 280 °C with
] ] some decomposition.[6]
Melting Point [6][13]
Another source reports a

range of 235-237°C.[13]

Maximum absorption in water
at 212 nm and 284 nm (for
) codeine phosphate).[7] In a
UV-Vis Spectroscopy . . [71[14]
methanol solution of codeine,
a peak is observed at 284.5

nm.[14]

An IR spectrum is available
Infrared (IR) Spectroscopy from the Coblentz Society [6][7]
Spectral Collection.[6][7]

Experimental Protocols

Detailed methodologies for determining key physicochemical parameters are outlined below.
These protocols are based on standard pharmaceutical analysis techniques.

Melting Point Determination

The melting point is a crucial indicator of purity.[15]
Methodology:

o Sample Preparation: Ensure the codeine hydrochloride dihydrate sample is finely
powdered and thoroughly dried in a desiccator.[16]

o Apparatus: A calibrated melting point apparatus is required.[15][16][17] Calibration should be
performed using certified reference standards.[15][16]

e Procedure:
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o Load a small amount of the powdered sample into a capillary tube to a height of 2.5-3.5
mm.[16]

o Place the capillary tube in the heating block of the apparatus.

o Set the heating rate to 1 + 0.5 °C/minute, starting approximately 5°C below the expected
melting point.[16]

o Record the temperature at which the substance begins to melt and the temperature at
which it is completely liquid. This range is the melting point.[16][17]

pKa Determination by Potentiometric Titration

The pKa value is essential for predicting the ionization state of the drug at different
physiological pH values.

Methodology:
o Apparatus: A calibrated potentiometer with a pH electrode is used.[18]
e Reagents:
o Standardized 0.1 M sodium hydroxide (NaOH) solution.
o Standardized 0.1 M hydrochloric acid (HCI) solution.
o Potassium chloride (KCI) solution (0.15 M) to maintain constant ionic strength.[18]

e Procedure:

[¢]

Prepare a solution of codeine hydrochloride dihydrate of a known concentration (e.g., 1
mM).[18]

[¢]

Adjust the initial pH of the solution to the acidic range (e.g., pH 1.8-2.0) with 0.1 M HCI.
[18]

[e]

Titrate the solution with standardized 0.1 M NaOH, adding small increments.

[e]

Record the pH after each addition of titrant, allowing the reading to stabilize.
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o Continue the titration until the pH reaches the basic range (e.g., pH 12-12.5).[18]

o Plot the pH versus the volume of NaOH added. The pKa is determined from the inflection
point of the resulting titration curve.

UV-Visible Spectrophotometry

UV-Vis spectrophotometry is a common technique for the quantitative analysis of codeine.[19]
[20]

Methodology:
e Apparatus: A calibrated UV-Visible spectrophotometer.

e Solvent: Use a suitable solvent in which the compound is soluble and that is transparent in
the UV region of interest (e.g., water, methanol, or 0.2 N H2S0a4).[14]

e Procedure:

[¢]

Prepare a stock solution of codeine hydrochloride dihydrate of a known concentration.

o Prepare a series of standard solutions of decreasing concentrations by diluting the stock
solution.

o Measure the absorbance of each standard solution at the wavelength of maximum
absorbance (Amax).

o Prepare a solution of the unknown sample in the same solvent.
o Measure the absorbance of the unknown sample at the same Amax.

o The concentration of the unknown can be determined by comparing its absorbance to a
calibration curve generated from the standard solutions.

Visualizations
Metabolic Activation of Codeine
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Codeine itself has a weak affinity for opioid receptors and functions as a prodrug.[2] Its
analgesic effect is primarily due to its metabolism in the liver to morphine.[2] This metabolic
pathway is a critical aspect of its pharmacology.

Morphine
(Active Metabolite)

CYP3A4
UGT2B7

Codeine - Norcodeine

Codeine-6-glucuronide

Click to download full resolution via product page

Caption: Metabolic conversion of codeine to its active and inactive metabolites.

Experimental Workflow for Physicochemical
Characterization

The systematic characterization of a pharmaceutical substance like codeine hydrochloride
dihydrate follows a logical workflow to ensure comprehensive data collection.
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Caption: General workflow for the physicochemical characterization of codeine hydrochloride
dihydrate.

Stability and Storage

Codeine and its salts are affected by light and should be stored in airtight containers, protected
from light.[1] The stability of codeine in aqueous solutions can be influenced by pH,
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temperature, and exposure to light, with potential for oxidation and degradation.[21]
Formulations are generally considered to be stable.[1]

Conclusion

This technical guide has summarized the essential physicochemical properties of codeine
hydrochloride dihydrate, providing quantitative data and detailed experimental protocols for
their determination. Understanding these properties is fundamental for the successful
development, formulation, and quality assurance of pharmaceutical products containing this
active ingredient. The provided visualizations offer a clear representation of its metabolic
activation and the workflow for its characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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